Cas no 1367870-86-7 (4-bromothiophen-2-ol)

• Product Name: 4-bromothiophen-2-ol
• CAS No: 1367870-86-7
• MF: C₄H₃BrOS
• MW: 179.035019159317
• CID: 6094682
• PubChem ID: 20466481
• Update Time: 2024-03-01

4-bromothiophen-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-bromothiophen-2-ol
• Thiophene-2-ol, 4-bromo-
• 1367870-86-7
• SCHEMBL8303739
• EN300-1913717

• Inchi： 1S/C4H3BrOS/c5-3-1-4(6)7-2-3/h1-2,6H
• InChI Key： NHTLLDAMWFXMAO-UHFFFAOYSA-N
• SMILES： C1(O)SC=C(Br)C=1

Computed Properties

• Exact Mass: 177.90880g/mol
• Monoisotopic Mass: 177.90880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.914±0.06 g/cm3(Predicted)
• Boiling Point: 272.3±20.0 °C(Predicted)
• pka: 7.47±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides